Cas no 339105-87-2 (3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfone)

• Product Name: 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfone
• CAS No: 339105-87-2
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• MDL: MFCD01568455
• CID: 92762
• PubChem ID: 735525
• Update Time: 2025-09-24

3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfone Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methylbenzyl)sulfonyl]-1H-1,2,4-triazole
• 5-[(3-methylphenyl)methylsulfonyl]-1H-1,2,4-triazole
• HMS1365G19
• Bionet2_000503
• 3-((3-Methylbenzyl)sulfonyl)-1H-1,2,4-triazole
• SCHEMBL14027280
• MFCD01568455
• 5-[(3-Methylphenyl)methanesulfonyl]-1H-1,2,4-triazole
• 339105-87-2
• DTXSID70352801
• CS-0365432
• 8N-368S
• AKOS002357320
• 3-[(3-methylphenyl)methanesulfonyl]-1H-1,2,4-triazole
• 3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfone

• MDL： MFCD01568455
• Inchi： 1S/C10H11N3O2S/c1-8-3-2-4-9(5-8)6-16(14,15)10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
• InChI Key： OKDRHZLDFMZHOG-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)(CC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 237.05700
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.371
• Boiling Point: 478.5°Cat760mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.598
• PSA: 84.09000
• LogP: 2.16780

3-Methylbenzyl 1H-1,2,4-Triazol-3-yl Sulfone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes